molecular formula C11H18N2O4Si B8469453 2-Diazonio-1-methoxy-3-oxo-5-[(trimethylsilyl)oxy]hepta-1,6-dien-1-olate CAS No. 62344-26-7

2-Diazonio-1-methoxy-3-oxo-5-[(trimethylsilyl)oxy]hepta-1,6-dien-1-olate

Cat. No.: B8469453
CAS No.: 62344-26-7
M. Wt: 270.36 g/mol
InChI Key: IIPXLRHJHMEKOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Diazonio-1-methoxy-3-oxo-5-[(trimethylsilyl)oxy]hepta-1,6-dien-1-olate is a useful research compound. Its molecular formula is C11H18N2O4Si and its molecular weight is 270.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

62344-26-7

Molecular Formula

C11H18N2O4Si

Molecular Weight

270.36 g/mol

IUPAC Name

methyl 2-diazo-3-oxo-5-trimethylsilyloxyhept-6-enoate

InChI

InChI=1S/C11H18N2O4Si/c1-6-8(17-18(3,4)5)7-9(14)10(13-12)11(15)16-2/h6,8H,1,7H2,2-5H3

InChI Key

IIPXLRHJHMEKOI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=[N+]=[N-])C(=O)CC(C=C)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In accordance with the process of Example 2, 3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester (360 mg; 1.47 m mol), p-toluenesulfonyl azide(290 mg; 1.47 m mol) and triethylamine (150 mg; 147 m mol) were used as starting materials to obtain 330 mg of 2-diazo-3-oxo-5-trimethylsiloxy-6-heptenoic acid methyl ester as yellow oily product.
Quantity
360 mg
Type
reactant
Reaction Step One
Quantity
290 mg
Type
reactant
Reaction Step Two
Quantity
150 mg
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

In accordance with the process of Preparation 1, 3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester (360 mg; 1.47 mmol), p-toluenesulfonyl azide (290 mg; 1.47 mmol) and triethylamine (150 mg; 1.47 mmol) were used as starting materials to obtain 330 mg of 2-diazo-3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester as a yellow oily product.
Quantity
360 mg
Type
reactant
Reaction Step One
Quantity
290 mg
Type
reactant
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step One

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